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An In-depth Technical Guide to the Physical and Chemical Properties of Quat-188

Introduction
Quat-188, chemically known as 3-Chloro-2-hydroxypropyltrimethylammonium chloride

(CHPTAC), is a cationic monomer and an important quaternary ammonium salt.[1][2][3] It

serves as a highly efficient cationic etherifying agent used extensively for the chemical

modification of natural and synthetic polymers.[4][5] Typically supplied as a 65% or 69%

aqueous solution, Quat-188 is a colorless and odorless liquid that provides a versatile platform

for introducing permanent positive charges onto substrates such as starch, cellulose, guar

gum, and other polymers.[6][7] This modification is critical in various industrial applications,

including papermaking, textiles, water treatment, and personal care products, where it

enhances properties like adhesion, flocculation, and affinity for anionic substances.[5][8][9] This

guide provides a comprehensive overview of the core physical and chemical properties,

reaction mechanisms, experimental protocols, and safety considerations for Quat-188,

intended for researchers, scientists, and professionals in drug development and material

science.

Chemical Identity and Specifications
Quat-188 is identified by several aliases, including CHPTAC, PTAC 1881, and Cationic

Reagent.[10] Its fundamental properties and typical commercial specifications are summarized

below.

Table 1: Chemical Identification of Quat-188
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Identifier Value

Chemical Name
3-Chloro-2-hydroxypropyltrimethylammonium

chloride[1][2]

Common Alias
CHPTAC, Quat 188, PTAC 1881, CTA 1881,

Quab 188[1][10]

CAS Number 3327-22-8[1][6][10][11]

Molecular Formula C₆H₁₅Cl₂NO[1][10][11][12]

Molecular Weight 188.10 g/mol [1][11][12][13]

EC Number 222-048-3[1]

Table 2: Typical Specifications of Commercial Quat-188 (69% Aqueous Solution)

Parameter Specification

Appearance
Colorless, clear, and transparent liquid[1][6][11]

[12]

Active Content ≥ 69%[2][6][12][14]

pH (10% Solution) 3.0 - 7.0[6][13][15]

Epichlorohydrin (ECH) ≤ 5 ppm[6][15][16]

1,3-Dichloropropanol (DCP) ≤ 15 ppm[5]

Physical and Chemical Properties
The physicochemical properties of Quat-188 are crucial for its application and handling. The

compound is valued for its high water solubility and stability under recommended storage

conditions.

Table 3: Physical Properties of Quat-188
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Property Value

Physical State Liquid (as aqueous solution)[1][12]

Density 1.154 g/mL at 25 °C[1] / 1.16 g/mL at 20 °C[11]

Melting Point 190 °C[1] / 191-193 °C[11][12][13]

Boiling Point
101 °C (for 69% solution)[12][13] / 190-209

°C[1]

Flash Point >109 °C / >230 °F[1][12][13]

Water Solubility
Miscible; easily soluble in water and 2-

propanol[1][6][8]

Refractive Index n20/D 1.4541[1]

Shelf Life 12 Months[7]

Chemical Reactivity and Stability
The primary chemical feature of Quat-188 is its ability to act as a potent etherifying agent.

Under alkaline conditions (e.g., in the presence of sodium hydroxide), it undergoes an

intramolecular cyclization to form the highly reactive intermediate, 2,3-

epoxypropyltrimethylammonium chloride (EPTAC).[6][7][8][16] This epoxide readily reacts with

nucleophiles such as the hydroxyl groups present on cellulose, starch, or guar gum, forming a

stable ether linkage and imparting a permanent cationic charge to the polymer.[3][17]

The reaction efficiency is reported to be high, often exceeding 85-90%.[3][6][7][16] The product

is stable when stored in a cool, dry place away from incompatible materials like strong

oxidants, acids, and bases.[18][19]
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Caption: Reaction mechanism of Quat-188 for polymer cationization.

Experimental Protocols
Detailed methodologies are essential for the reproducible application of Quat-188 in a research

setting. Below are protocols derived from cited literature for the cationization of cellulosic

materials.

Protocol 1: Cationization of Cotton Fabric via Pad-Dry-
Cure Method
This protocol is adapted from a study on modifying cotton fabrics to improve dye affinity.[20]

Objective: To introduce cationic sites onto cotton fabric.

Materials:

Quat-188 (e.g., 69% solution)

Sodium hydroxide (50% solution)
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Acetic acid (1% solution)

Deionized water

Cotton fabric

Procedure:

Preparation of Padding Solution: Prepare a mixture containing 20 g/L of Quat-188 and 20 g/L

of sodium hydroxide (50% solution). The molar ratio of NaOH to Quat-188 should be

approximately 2:1 to ensure the conversion of Quat-188 into its active epoxide form.[20]

Padding: Immerse the cotton fabric in the prepared solution and then pass it through a

padding mangle to achieve a wet pick-up of 100%.

Drying: Dry the padded fabric in an oven at 40 °C for 10 minutes.

Curing: Transfer the dried fabric to another oven and cure at 120 °C for 3 minutes. This step

facilitates the covalent bonding of the cationic agent to the cellulose fibers.[20]

Washing and Neutralization: Thoroughly wash the treated fabric multiple times with a 1%

acetic acid solution followed by rinsing with water to remove any unreacted chemicals and

neutralize residual alkali.

Final Drying: Dry the washed fabric under ambient conditions. The fabric is now cationized

and ready for further applications like dyeing.
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Experimental Workflow for Cotton Cationization
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Caption: Workflow for the cationization of cotton fabric using Quat-188.
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Protocol 2: General Investigative Procedure for
Cationization of Starch
This procedure is based on a study that optimized the reaction conditions for starch

cationization.[21] Researchers can adapt this workflow to determine optimal parameters for

their specific type of starch.

Objective: To determine the optimal conditions for starch cationization with Quat-188.

Materials:

Starch

Quat-188

Sodium hydroxide (aqueous solution)

Isopropanol/Water solvent

Acetic acid solution

Acetone

Investigative Variables:

Quat-188 concentration (e.g., 5-20 mmole)

Sodium hydroxide to Quat-188 molar ratio (e.g., 1:1 to 1:1.5)

Reaction Temperature (e.g., 40-80 °C)

Reaction Time (e.g., 30-180 min)

General Procedure:

Reaction Setup: In a reaction vessel, create a slurry of starch in the chosen solvent system

(e.g., water:isopropanol at a 2:3 ratio).
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Reagent Addition: Separately, add an aqueous solution of sodium hydroxide to the Quat-188

solution. Add this mixture to the starch slurry with continuous stirring.

Reaction: Transfer the vessel to a thermostated water bath set to the desired temperature

and allow the reaction to proceed for the specified duration.

Termination and Neutralization: Stop the reaction by adding an acetic acid solution to

neutralize the mixture.

Purification: Wash the resulting modified starch with an ethanol/water mixture (e.g., 80/20

v/v) to remove salts and unreacted reagents.

Precipitation and Drying: Precipitate the cationized starch with acetone and dry the final

product at 40-50 °C.

Analysis: Characterize the product by measuring the nitrogen content to determine the

degree of substitution and reaction efficiency. Repeat the experiment while varying the

investigative parameters to find the optimal conditions. The optimal conditions reported in

one study were a 1:1.25 molar ratio of Quat-188 to NaOH at 70°C for 180 minutes.[21]

Safety, Handling, and Storage
Proper handling of Quat-188 is essential to ensure laboratory safety.

Handling: Use in a well-ventilated area with airtight operations.[18][19] Personal protective

equipment, including waterproof gloves, protective clothing, and eye/face protection, should

be worn.[1][18] Avoid contact with eyes, skin, and clothing.[18]

First Aid: In case of skin contact, wash immediately with plenty of water and remove

contaminated clothing.[2] For eye contact, rinse with water for at least 5 minutes.[2] If

inhaled, move to fresh air and consult a physician.[2]

Storage: Store in a cool, dry, and shady place between 5-35 °C.[18][19] Keep containers

tightly closed when not in use.[19] Store away from fire, heat sources, and incompatible

materials such as strong acids, strong bases, and strong oxidants.[14][19]
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Spills: In case of a spill, contain the material. If uncontaminated, transfer to a clean container.

If contaminated, dispose of it in accordance with local regulations.[18]

Conclusion
Quat-188 is a fundamental cationic reagent with well-defined physical and chemical properties

that make it indispensable for modifying polymers across multiple industries. Its primary mode

of action via an epoxide intermediate under alkaline conditions allows for the efficient and

permanent attachment of cationic charges to various substrates. The provided data and

experimental protocols offer a solid foundation for researchers and scientists to effectively

utilize Quat-188 in developing advanced materials and formulations. Adherence to safety and

handling guidelines is paramount to ensure its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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